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Abstract
This technical guide provides a comprehensive overview of 4-Bromo-2-chloro-5-
methylphenol (CAS No: 319473-24-0), a polysubstituted halogenated phenol. Halogenated

phenols are a critical class of intermediates in the synthesis of complex organic molecules,

finding extensive application in the development of pharmaceuticals and agrochemicals.[1] The

specific arrangement of bromo, chloro, and methyl substituents on the phenol ring imparts a

unique set of physicochemical properties and reactivity patterns to this molecule. This

document details the chemical identity, structural elucidation, physicochemical properties, a

plausible synthetic pathway, predicted spectroscopic characteristics, key chemical reactions,

and essential safety and handling protocols for 4-Bromo-2-chloro-5-methylphenol. This guide

is intended for researchers, scientists, and professionals in drug development and fine

chemical synthesis who require a detailed understanding of this compound for its potential use

as a versatile chemical building block.
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The systematic IUPAC name for the compound is 4-Bromo-2-chloro-5-methylphenol.
Following IUPAC nomenclature rules for phenols, the carbon atom bearing the hydroxyl (-OH)

group is assigned the number 1 position on the benzene ring.[2] The substituents are then

numbered to give them the lowest possible locants, and listed alphabetically.

The structure is elucidated as follows:

Phenol: The parent structure is a hydroxyl group attached to a benzene ring.

Substituents:

A chloro group (-Cl) is located at position 2.

A bromo group (-Br) is at position 4.

A methyl group (-CH₃) is at position 5.

This arrangement is confirmed by its registered CAS number, 319473-24-0, and its SMILES

notation: OC1=CC(C)=C(Br)C=C1Cl.[3]

Figure 1: Chemical Structure of 4-Bromo-2-chloro-5-methylphenol

Physicochemical Properties
While extensive experimental data for 4-Bromo-2-chloro-5-methylphenol is not widely

published, key properties have been reported by chemical suppliers or can be reliably

predicted. These properties are essential for designing reaction conditions, purification

protocols, and for understanding the compound's pharmacokinetic profile in drug discovery.
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Property Value Source(s)

CAS Number 319473-24-0 [3]

Molecular Formula C₇H₆BrClO [3]

Molecular Weight 221.48 g/mol [3]

Appearance Solid (predicted) -

Melting Point 70–70.5°C [4]

pKa (predicted) 8.05 [4]

LogP (predicted) 3.3 [5]

Hydrogen Bond Donors 1 [5]

Hydrogen Bond Acceptors 1 [5]

The presence of both a hydroxyl group and halogen atoms influences the compound's polarity

and solubility. It is expected to be sparingly soluble in water but soluble in common organic

solvents like alcohols, ethers, and chlorinated solvents.

Synthesis and Manufacturing
A specific, peer-reviewed synthesis for 4-Bromo-2-chloro-5-methylphenol is not readily

available in the literature. However, a plausible synthetic route can be designed based on the

principles of electrophilic aromatic substitution, considering the directing effects of the

substituents on the aromatic ring. The hydroxyl and methyl groups are activating, ortho-, para-

directing groups, while the halogen atoms are deactivating but still ortho-, para-directing.[6][7]

A logical starting material is 3-methylphenol (m-cresol). The hydroxyl and methyl groups will

cooperatively direct incoming electrophiles to the 2, 4, and 6 positions. A strategic, multi-step

halogenation process is necessary to achieve the desired substitution pattern.

Proposed Synthetic Workflow:
Chlorination of m-Cresol: The first step would be the selective chlorination of 3-methylphenol.

The -OH group is a powerful activating group, directing the incoming chlorine electrophile

primarily to the ortho and para positions (positions 2, 4, and 6). Reaction with a chlorinating
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agent like sulfuryl chloride (SO₂Cl₂) can favor monochlorination. The desired intermediate is

2-chloro-5-methylphenol.

Bromination of 2-chloro-5-methylphenol: The second step involves the bromination of the

chlorinated intermediate. The existing hydroxyl and methyl groups, along with the newly

introduced chloro group, will direct the incoming bromine electrophile. The -OH group directs

ortho- and para-, and the -CH₃ group also directs ortho- and para-. The strongest activation

comes from the -OH group, which will direct the bulky bromine atom to the less sterically

hindered para-position (position 4), yielding the final product, 4-Bromo-2-chloro-5-
methylphenol.

3-Methylphenol (m-Cresol)

Chlorination
Reagent: SO₂Cl₂

2-Chloro-5-methylphenol

Bromination
Reagent: Br₂ in Acetic Acid

4-Bromo-2-chloro-5-methylphenol

Click to download full resolution via product page

Figure 2: Proposed Synthetic Pathway for 4-Bromo-2-chloro-5-methylphenol

Protocol Considerations:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1280479/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-bromo-2-chloro-5-methylphenol
https://www.benchchem.com/product/b1280479/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-bromo-2-chloro-5-methylphenol
https://www.benchchem.com/product/b1280479/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-bromo-2-chloro-5-methylphenol
https://www.benchchem.com/product/b1280479/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-bromo-2-chloro-5-methylphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280479?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Control: Phenols are highly activated towards electrophilic substitution, which can

lead to polysubstitution.[8] Careful control of stoichiometry, temperature, and choice of

solvent is critical to maximize the yield of the desired isomer.

Purification: The reaction will likely produce a mixture of isomers. Purification by column

chromatography or recrystallization would be necessary to isolate the target compound.

Spectroscopic Characterization (Predicted)
No experimental spectra for 4-Bromo-2-chloro-5-methylphenol are currently available in

public databases. However, its key spectral features can be predicted based on its structure

and data from analogous compounds.

¹H NMR:

Aromatic Protons: Two singlets are expected in the aromatic region (typically δ 6.5-7.5

ppm). The proton at position 6 (ortho to -OH and meta to -Br) and the proton at position 3

(ortho to -Cl and meta to -OH) would appear as distinct singlets due to the absence of

adjacent protons for coupling.

Methyl Protons: A singlet corresponding to the three methyl protons (-CH₃) would appear

in the upfield region (typically δ 2.0-2.5 ppm).

Hydroxyl Proton: A broad singlet for the phenolic proton (-OH) would be observed, with its

chemical shift being concentration and solvent-dependent (typically δ 4-7 ppm).

¹³C NMR:

Seven distinct signals are expected.

The carbon bearing the hydroxyl group (C1) would be the most downfield among the sp²

carbons (δ ~150-155 ppm).

The carbons attached to the halogens (C2 and C4) would also be shifted downfield.

The carbon of the methyl group would appear as an upfield signal (δ ~20 ppm).

IR Spectroscopy:
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A broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H

stretching of the phenolic group.

C-H stretching vibrations for the aromatic ring and methyl group just above 3000 cm⁻¹.

C=C stretching vibrations for the aromatic ring in the 1450-1600 cm⁻¹ region.

Strong C-O stretching absorption around 1200 cm⁻¹.

Characteristic absorptions for C-Cl and C-Br stretches in the fingerprint region (below

1000 cm⁻¹).

Mass Spectrometry:

The molecular ion peak (M⁺) would show a characteristic isotopic pattern due to the

presence of bromine (⁷⁹Br and ⁸¹Br in ~1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in ~3:1 ratio).

This would result in a cluster of peaks for the molecular ion at m/z 220, 222, and 224.

Reactivity and Potential Applications
4-Bromo-2-chloro-5-methylphenol possesses multiple reactive sites, making it a valuable

building block in organic synthesis.

Key Reactions
Reactions of the Hydroxyl Group: The phenolic hydroxyl group can undergo Williamson ether

synthesis to form ethers upon reaction with an alkyl halide in the presence of a base.[9][10] It

can also be acylated to form esters.

Electrophilic Aromatic Substitution: While the ring is substituted, the remaining C-H positions

(C3 and C6) can potentially undergo further electrophilic substitution, although the

deactivating effect of the halogens makes this less favorable than in simpler phenols.

Palladium-Catalyzed Cross-Coupling: The carbon-bromine bond at position 4 is a prime site

for Suzuki-Miyaura cross-coupling reactions. This allows for the formation of a new carbon-

carbon bond by reacting the phenol with an organoboron compound in the presence of a

palladium catalyst, a key transformation in the synthesis of biaryl compounds.[11]
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Potential Applications in Drug Discovery and
Agrochemicals
Halogenated organic compounds are of immense interest in medicinal chemistry. The

introduction of halogen atoms can significantly alter a molecule's properties, including:

Lipophilicity: Affecting cell membrane permeability and absorption.

Metabolic Stability: Halogens can block sites of metabolic oxidation, increasing the drug's

half-life.

Binding Affinity: Halogen bonding can contribute to stronger and more specific interactions

with biological targets.

Given these properties, 4-Bromo-2-chloro-5-methylphenol is a promising scaffold or

intermediate for the synthesis of novel bioactive compounds. It can serve as a precursor for

creating libraries of compounds for screening in various therapeutic areas, including oncology,

infectious diseases, and inflammation.[12] Similarly, many commercial herbicides and

fungicides are based on halogenated phenolic structures.[5]

Safety and Handling
As a halogenated phenol, 4-Bromo-2-chloro-5-methylphenol must be handled with

appropriate care.

GHS Hazard Classification
Based on supplier data, the compound is classified with the following GHS hazard statements:

[3]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Recommended Handling Procedures
Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles with side shields or a face shield, and a laboratory coat.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of dust or vapors.

Handling: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale. Wash hands

thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.[3]

Disposal: Dispose of waste material in accordance with local, regional, and national

regulations.

Conclusion
4-Bromo-2-chloro-5-methylphenol is a specialized chemical intermediate with significant

potential for application in research and development, particularly within the pharmaceutical

and agrochemical sectors. Its polysubstituted structure offers a unique combination of reactivity

and physicochemical properties. While detailed experimental data remains limited, this guide

provides a solid foundation for its use by outlining its structure, properties, a logical synthetic

approach, and critical safety information. As the demand for complex and precisely

functionalized molecules grows, compounds like 4-Bromo-2-chloro-5-methylphenol will

continue to be valuable tools for the modern synthetic chemist.

References
Wikipedia. (n.d.). Phenol. Retrieved from [Link]

PubChem. (n.d.). 4-Bromo-2-fluoro-5-methylphenol. Retrieved from [Link]

PubChem. (n.d.). 4-Bromo-3-chloro-5-methylphenol. Retrieved from [Link]

Chemistry LibreTexts. (2020, August 26). 22.6: Electrophilic Substitution of Phenols.

Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.bldpharm.com/products/319473-24-0.html
https://www.benchchem.com/product/b1280479/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-bromo-2-chloro-5-methylphenol
https://www.benchchem.com/product/b1280479/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-bromo-2-chloro-5-methylphenol
https://en.wikipedia.org/wiki/Phenol
https://pubchem.ncbi.nlm.nih.gov/compound/10899743
https://pubchem.ncbi.nlm.nih.gov/compound/21877448
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(McMurry)/22%3A_Benzene_and_Aromaticity/22.06%3A_Electrophilic_Substitution_of_Phenols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280479?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Google Patents. (n.d.). GB2062636A - Process for the preparation of -halogenated cresol
esters.

Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved

from [Link]

Li, G., et al. (2023). Programmable late-stage functionalization of bridge-substituted
bicyclo[1.1.1]pentane bis-boronates.
Google Patents. (n.d.). US4223166A - Process for producing 4-bromo-2-chlorophenols.

ACS Publications. (n.d.). Suzuki–Miyaura Coupling of Halophenols and Phenol Boronic

Acids: Systematic Investigation of Positional Isomer Effects and Conclusions for the

Synthesis of Phytoalexins from Pyrinae. The Journal of Organic Chemistry. Retrieved from

[Link]

Chemistry LibreTexts. (2024, October 4). 16.4: Substituent Effects in Electrophilic

Substitutions. Retrieved from [Link]

Lumen Learning. (n.d.). 14.3. Substituent Effects | Organic Chemistry II. Retrieved from

[Link]

ResearchGate. (n.d.). Suzuki-reaction of 4-bromophenol with phenyl boronic acid into....

Retrieved from [Link]

Vedantu. (n.d.). Phenols Nomenclature: Rules, Examples & Tips for Students. Retrieved

from [Link]

PU Pharmaceutical Organic Chemistry-II. (n.d.). Phenol Electrophilic substitution rxn.

Organic Chemistry Tutor. (n.d.). Directing Effects in Electrophilic Aromatic Substitution

Reactions. Retrieved from [Link]

Organic Chemistry Portal. (n.d.). Williamson Ether Synthesis. Retrieved from a chemical
synthesis protocol website.
Beilstein Journals. (n.d.). Supplementary Information.

NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 17). The Impact of Halogenated

Phenols on Targeted Therapies. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/
https://pubs.acs.org/doi/10.1021/jo502120c
https://chem.libretexts.org/Courses/Sacramento_City_College/SCC%3A_Chem_401-Organic_Chemistry_II/16%3A_Chemistry_of_Benzene-_Electrophilic_Aromatic_Substitution/16.04%3A_Substituent_Effects_in_Electrophilic_Substitutions
https://courses.lumenlearning.com/suny-potsdam-organic-chemistry-2/chapter/14-3-substituent-effects/
https://www.researchgate.net/figure/Suzuki-reaction-of-4-bromophenol-with-phenyl-boronic-acid-into-4-phenylphenol_fig1_265811796
https://www.vedantu.com/chemistry/phenols-nomenclature
https://www.organicchemistrytutor.com/directing-effects-in-electrophilic-aromatic-substitution-reactions/
https://www.inno-pharmchem.com/news/the-impact-of-halogenated-phenols-on-targeted-therapies-35328365.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280479?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quick Company. (n.d.). A Process For Synthesis Of 2 Bromo 4 Methyl Phenol. Retrieved

from [Link]

Science.gov. (n.d.). o-cresol m-cresol p-cresol: Topics by Science.gov. Retrieved from [Link]

Williamson Ether Synthesis Laboratory Manual. (n.d.). The Williamson Ether Synthesis.

Chemistry Stack Exchange. (2018, November 2). Electrophilic substitution in meta-

nitrophenol. Retrieved from [Link]

Chemistry Stack Exchange. (2014, February 9). Products of Reimer–Tiemann reaction of 4-

methylphenol. Retrieved from [Link]

Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

Master Organic Chemistry. (2017, November 9). Electrophilic Aromatic Substitution

Mechanism. Retrieved from [Link]

ResearchGate. (n.d.). 1H NMR spectra of 4-bromo-2-[(E)-6-methyl-2-

pyridyliminomethyl]phenol. Retrieved from [Link]

National Institutes of Health. (n.d.). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-

methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. Retrieved

from [Link]

MDPI. (n.d.). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through

Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural

Aspects Identification through Computational Studies. Retrieved from [Link]

Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using
Halogenated Hydrocarbons as Alkylating Agents.

Wiley Online Library. (2020, October 29). Suzuki–Miyaura Cross‐Coupling of

Bromotryptophan Derivatives at Ambient Temperature. Retrieved from [Link]

Organic Chemistry Tutor. (n.d.). Directing Effects in Electrophilic Aromatic Substitution Made
EASY!.
Google Patents. (n.d.). CN101279896B - Preparation of 2-bromo-4-methylphenol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.quickcompany.in/patents/a-process-for-synthesis-of-2-bromo-4-methyl-phenol
https://www.science.gov/topicpages/o/o-cresol+m-cresol+p-cresol
https://chemistry.stackexchange.com/questions/107699/electrophilic-substitution-in-meta-nitrophenol
https://chemistry.stackexchange.com/questions/9940/products-of-reimer-tiemann-reaction-of-4-methylphenol
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.masterorganicchemistry.com/2017/11/09/electrophilic-aromatic-substitution-mechanism/
https://www.researchgate.net/figure/1H-NMR-spectra-of-4-bromo-2-E-6-methyl-2-pyridyliminomethyl-phenol_fig1_273456789
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3007357/
https://www.mdpi.com/1420-3049/23/1/157
https://onlinelibrary.wiley.com/doi/full/10.1002/slct.202003590
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280479?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BYJU'S. (n.d.). NCERT Solutions for Class 12 Chemistry Chapter 11 – Free PDF Download.

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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